Cas no 62388-10-7 ([1,1'-Biphenyl]ol, bromo-)

• Product Name: [1,1'-Biphenyl]ol, bromo-
• CAS No: 62388-10-7
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• CID: 446628
• PubChem ID: 18421057
• Update Time: 2025-04-19

[1,1'-Biphenyl]ol, bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]ol, bromo-
• 2-(2-bromophenyl)phenol
• 2'-Bromo[1,1'-biphenyl]-2-ol
• AKOS021450506
• 2'-bromo-[1,1'-biphenyl]-2-ol
• 1253792-50-5
• 62388-10-7
• DTXSID20593606
• SCHEMBL2936933
• A1-54036

• Inchi： 1S/C12H9BrO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8,14H
• InChI Key： ZWCROSISIKUVJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 247.98367
• Monoisotopic Mass: 247.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23